7-[(2,5-Dimethylphenyl)methylsulfanyl]-3-methyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• IUPAC Name: 7-[(2,5-dimethylphenyl)methylsulfanyl]-3-methyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C14H14N4OS2/c1-8-4-5-9(2)11(6-8)7-20-14-17-18-12(19)10(3)15-16-13(18)21-14/h4-6H,7H2,1-3H3
• InChI Key: DLHSDEHJRRKUME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN3C(=O)C(=NN=C3S2)C
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

This compound is a derivative of 1,3,4-thiadiazole, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The 1,3,4-thiadiazole derivatives are known to display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Scientific Research Applications

Antimicrobial and Larvicidal Activities

Research indicates that derivatives of thiadiazolo[2,3-c][1,2,4]triazin-4-ones exhibit significant antimicrobial and larvicidal activities. For instance, novel 3-tert-butyl-7-benzyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones have been prepared and evaluated for their growth inhibition properties against certain bacterial and fungal pathogens. Additionally, these derivatives have been screened for their mosquito larvicidal activity, presenting a potential application in public health for controlling mosquito populations and thereby reducing the spread of mosquito-borne diseases (Kumara et al., 2015).

Synthesis of Novel Derivatives with Fungicidal Activity

Another application is in the synthesis of novel derivatives with potential fungicidal activities. Compounds such as 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines have been synthesized, and preliminary tests have revealed fungicidal activity of the pyrazolyl-substituted derivatives. This suggests a potential application in agriculture for protecting crops from fungal pathogens, thus contributing to food security (El-Telbani et al., 2007).

Structural and Thermal Analysis

Research into the structural and thermal properties of thiadiazolo[2,3-c][1,2,4]triazin-4-ones, such as the study of 3‑tert‑butyl‑7-(2,3,4-trimethoxyphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one, contributes valuable insights into the molecular structure and stability of these compounds. The characterization includes X-ray diffraction, thermal & UV-Vis analysis, FTIR, NMR, and mass spectral studies, offering a comprehensive understanding of their physical and chemical properties. Such research underpins the development of materials with specific properties for use in various scientific and industrial applications (ChandraprabhaV. et al., 2021).

Mechanism of Action

The mechanism of action would depend on the biological or chemical process that the compound is involved in. For example, some 1,3,4-thiadiazoles have been found to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses.